Cas no 21310-02-1 ( )

• Product Name: &nbsp
• CAS No: 21310-02-1
• MF: C₂₆H₂₂BrP
• MW: 445.33064699173
• CID: 911509
• PubChem ID: 11729980
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• triphenyl-[(E)-2-phenylethenyl]phosphanium,bromide
• NSC145192
• phenylethinyl triphenylphosphonium bromide
• triphenyl(2-phenylvinyl)phosphonium bromide
• Triphenyl-(2-phenyl-vinyl)-phosphoniumbromid
• triphenyl-styryl-phosphonium, bromide
• DTXSID10471247
• Triphenyl[(E)-2-phenylethenyl]phosphanium bromide
• 21310-02-1
• NSC-145192
•  

• Inchi： 1S/C26H22P.BrH/c1-5-13-23(14-6-1)21-22-27(24-15-7-2-8-16-24,25-17-9-3-10-18-25)26-19-11-4-12-20-26;/h1-22H;1H/q+1;/p-1/b22-21+;
• InChI Key： SOEMJAMNYHUTBK-QUABFQRHSA-M
• SMILES： [Br-].[P+](/C=C/C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 365.14606
• Monoisotopic Mass: 444.06425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 2.65540